Cas no 1153891-99-6 (2-{(1-hydroxypropan-2-yl)aminomethyl}phenol)

• Product Name: 2-{(1-hydroxypropan-2-yl)aminomethyl}phenol
• CAS No: 1153891-99-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5215454
• PubChem ID: 43499696
• Update Time: 2026-03-06

2-{(1-hydroxypropan-2-yl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[[(2-hydroxy-1-methylethyl)amino]methyl]-
• 2-(((1-Hydroxypropan-2-yl)amino)methyl)phenol
• 2-{(1-hydroxypropan-2-yl)aminomethyl}phenol

• Inchi： 1S/C10H15NO2/c1-8(7-12)11-6-9-4-2-3-5-10(9)13/h2-5,8,11-13H,6-7H2,1H3
• InChI Key： HXZOFPZPMDWGGD-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1CNC(C)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(1-hydroxypropan-2-yl)aminomethyl}phenol

Comprehensive Overview of 2-{(1-hydroxypropan-2-yl)aminomethyl}phenol (CAS No. 1153891-99-6): Properties, Applications, and Industry Insights

2-{(1-hydroxypropan-2-yl)aminomethyl}phenol (CAS No. 1153891-99-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure. The compound features a phenolic core modified with a hydroxypropan-2-yl aminomethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug development, particularly for targeting inflammation and metabolic disorders—topics trending in AI-driven drug discovery platforms and high-throughput screening databases.

In the context of green chemistry and sustainable synthesis, 2-{(1-hydroxypropan-2-yl)aminomethyl}phenol has been studied for its biodegradability and low environmental impact. A 2023 study highlighted its role in catalyzing eco-friendly reactions, aligning with global searches for "non-toxic chemical alternatives" and "biodegradable intermediates." Its hydrogen-bonding capacity also makes it valuable in designing supramolecular materials, a hot topic in nanotechnology forums.

The compound’s CAS No. 1153891-99-6 is frequently queried in patent databases and chemical regulatory platforms, reflecting industrial interest. Recent patents describe its use in photostabilizers for polymers, addressing durability challenges in solar panel coatings—a niche yet growing application tied to renewable energy trends. Analytical methods like HPLC-MS and NMR spectroscopy are commonly cited for its characterization, catering to researchers searching for "analytical protocols for phenolic derivatives."

From a commercial perspective, suppliers emphasize 2-{(1-hydroxypropan-2-yl)aminomethyl}phenol’s >98% purity, a critical metric for GMP-compliant production. Its stability under ambient conditions (25°C, 60% RH) is another selling point, reducing storage costs—a concern frequently raised in chemical procurement discussions. The compound’s logP value (~1.2) suggests moderate lipophilicity, making it a candidate for drug delivery optimization studies, a trending subtopic in pharmacokinetics research.

Emerging applications include its use as a chelating agent in metal-organic frameworks (MOFs), with recent publications exploring its coordination chemistry. This aligns with searches for "phenolic ligands in MOFs" and "heavy metal remediation," highlighting its cross-disciplinary relevance. Safety data sheets (SDS) confirm its compliance with REACH and OECD guidelines, addressing regulatory queries common among industrial hygienists.

In summary, 2-{(1-hydroxypropan-2-yl)aminomethyl}phenol (CAS No. 1153891-99-6) bridges multiple scientific domains, from medicinal chemistry to material science. Its adaptability to current research trends—such as AI-assisted molecular design and circular economy principles—ensures sustained interest. For laboratories seeking high-purity building blocks or specialty intermediates, this compound offers a balance of innovation and practicality.